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Compound of Interest

Compound Name: L755507

L  Get Quote

Cat. No.: B1674084

Essential Safety and Handling Guide for L755507

This document provides immediate safety, handling, and disposal information for L755507, a
potent and selective [33-adrenergic receptor partial agonist. The following procedural guidance
is intended for researchers, scientists, and drug development professionals to ensure safe

laboratory practices.

Physicochemical and Storage Data

For easy reference, the following table summarizes key quantitative data for L755507.

Property Value

Molecular Weight 584.73 g/mol

Appearance Solid Powder

Solubility Soluble in DMSO (up to 100 mM)
Purity >98%

Long-term Storage

Store at -20°C for up to one year

Stock Solution Storage

Store at 0 - 4°C for up to one month

Shipping Condition

Shipped under ambient temperature

© 2025 BenchChem. All rights reserved.

1/5 Tech Support


https://www.benchchem.com/product/b1674084?utm_src=pdf-interest
https://www.benchchem.com/product/b1674084?utm_src=pdf-body
https://www.benchchem.com/product/b1674084?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674084?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Personal Protective Equipment (PPE) and Handling

While L755507 is shipped as a non-hazardous chemical, its toxicological properties are not
fully known.[1] Therefore, it is crucial to handle it with care, employing standard laboratory
safety practices to minimize exposure.

Recommended Personal Protective Equipment:
¢ Gloves: Chemical-resistant gloves (e.g., nitrile) are essential to prevent skin contact.

o Eye Protection: Safety glasses or goggles should be worn to protect against accidental
splashes or dust.

o Lab Coat: A standard laboratory coat must be worn to protect personal clothing.

o Respiratory Protection: If handling large quantities of the powder or if there is a risk of
aerosolization, a dust mask or respirator should be considered.

Experimental Protocol: Preparation of a Stock
Solution

The following protocol details the steps for preparing a stock solution of L755507 in a
laboratory setting.

o Preparation: Before handling the compound, ensure you are wearing the appropriate PPE as
outlined above. All handling of the solid powder should be performed in a chemical fume
hood to minimize inhalation risk.

» Weighing: Carefully weigh the desired amount of L755507 powder using an analytical
balance.

e Dissolving: Add the appropriate volume of dimethyl sulfoxide (DMSOQO) to the powder to
achieve the desired concentration. For example, to prepare a 10 mM stock solution, dissolve
5.85 mg of L755507 in 1 mL of DMSO.

e Mixing: Gently vortex or sonicate the solution until the solid is completely dissolved.
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o Storage: Store the stock solution in a tightly sealed vial at O - 4°C for short-term use (up to
one month) or at -20°C for long-term storage (up to one year).

Operational and Disposal Plan

A clear operational and disposal plan is critical for maintaining a safe laboratory environment.

Operational Workflow Disposal Plan
1. Don PPE 1. Collect Waste
(Gloves, Eye Protection, Lab Coat) (Unused solution, contaminated items)

i '

2. Weigh L755507 Powder
(in fume hood)

' '

3. Dispose according to
Institutional & Local Regulations

2. Label as Chemical Waste

3. Dissolve in DMSO

'

4. Mix until Dissolved

i

5. Store Stock Solution
(0-4°C or -20°C)

Click to download full resolution via product page
Handling and Disposal Workflow for L755507
Disposal:

Unused L755507 and any materials contaminated with the compound should be treated as
chemical waste. Dispose of this waste in accordance with your institution's and local
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government's regulations for chemical waste disposal. Do not dispose of it down the drain or in
the regular trash.

Signaling Pathway

L755507 is a partial agonist of the 3-adrenergic receptor.[2] Its mechanism of action involves
binding to this receptor, which in turn activates a downstream signaling cascade, leading to an
increase in intracellular cyclic AMP (CAMP). This pathway is particularly relevant in its
application for enhancing CRISPR-mediated homology-directed repair (HDR) efficiency.[2]

Binds to

L755507 B3-Adrenergic Receptor

Activates

Converts Activates Downstream Cellular Effects
(e.g., Enhanced HDR)
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Simplified Signaling Pathway of L755507

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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